N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(4-methylphenoxy)acetamide

• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C20H19N5O2S/c1-12-4-8-16(9-5-12)27-11-18(26)21-17-10-15(7-6-13(17)2)19-24-25-14(3)22-23-20(25)28-19/h4-10H,11H2,1-3H3,(H,21,26)
• InChI Key: DFRIAFWHOVIENR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)C3=NN4C(=NN=C4S3)C)C

Description

N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(4-methylphenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(4-methylphenoxy)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been investigated for its potential as an anti-inflammatory and analgesic agent. In drug discovery, it has been studied for its potential to inhibit the growth of cancer cells. In material science, this compound has been explored for its potential to act as a corrosion inhibitor.

Mechanism of Action

The exact mechanism of action of N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(4-methylphenoxy)acetamide is not fully understood. However, it is believed to work by inhibiting specific enzymes or proteins that play a role in various biological processes.
Biochemical and Physiological Effects:
N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(4-methylphenoxy)acetamide has been shown to have various biochemical and physiological effects. In in vitro studies, it has been found to inhibit the activity of specific enzymes and proteins. In in vivo studies, it has been shown to reduce inflammation and pain, inhibit the growth of cancer cells, and act as a corrosion inhibitor.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(4-methylphenoxy)acetamide in lab experiments is its potential to inhibit specific enzymes and proteins, making it a useful tool for studying biological processes. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(4-methylphenoxy)acetamide. One area of interest is further investigating its potential as an anti-inflammatory and analgesic agent. Another area of interest is exploring its potential as a corrosion inhibitor in various industries. Additionally, more research is needed to fully understand its mechanism of action and potential applications in drug discovery.

Synthesis Methods

The synthesis of N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-(4-methylphenoxy)acetamide is a multi-step process that involves the reaction of various chemicals. The exact synthesis method may vary depending on the specific laboratory and equipment used.